Cas no 2168373-58-6 (3,3-difluoro-1-oxa-9-thia-5-azaspiro5.5undecane)

• Product Name: 3,3-difluoro-1-oxa-9-thia-5-azaspiro5.5undecane
• CAS No: 2168373-58-6
• MF: C₈H₁₃F₂NOS
• MW: 209.256727933884
• CID: 6089555
• PubChem ID: 165838265
• Update Time: 2025-10-31

3,3-difluoro-1-oxa-9-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-oxa-9-thia-5-azaspiro5.5undecane
• EN300-1279443
• 2168373-58-6
• 3,3-difluoro-1-oxa-9-thia-5-azaspiro[5.5]undecane

• Inchi： 1S/C8H13F2NOS/c9-7(10)5-11-8(12-6-7)1-3-13-4-2-8/h11H,1-6H2
• InChI Key： CXUQLBIOULNOGA-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCC(CO2)(F)F

Computed Properties

• Exact Mass: 209.06859154g/mol
• Monoisotopic Mass: 209.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 3,3-difluoro-1-oxa-9-thia-5-azaspiro5.5undecane

3,3-Difluoro-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

3,3-Difluoro-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane (CAS No. 2168373-58-6) is a unique organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a five-membered and a six-membered ring, creating a unique framework that contributes to its diverse chemical properties.

The spiro[5.5]undecane core of this compound is further modified by the presence of fluorine atoms at the 3-position, an oxygen atom at the 1-position, and a sulfur atom at the 9-position. These substituents significantly influence the compound's physical and chemical properties, making it a valuable molecule for various applications. Recent studies have highlighted its potential in drug delivery systems due to its ability to form stable complexes with bioactive molecules.

One of the most notable aspects of 3,3-difluoro-1-oxa-9-thia-5-azaspiro[5.5]undecane is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing bioactive compounds. The presence of nitrogen in the structure allows for hydrogen bonding interactions, which are crucial for drug-receptor interactions. Additionally, the fluorine atoms enhance the molecule's lipophilicity, making it more suitable for crossing biological membranes.

Recent advancements in computational chemistry have enabled scientists to predict the pharmacokinetic properties of this compound with greater accuracy. Studies using molecular docking techniques have revealed that 3,3-difluoro-1-oxa-9-thia-5-azaspiro[5.5]undecane has potential as a lead compound for developing drugs targeting specific protein receptors. Its ability to adopt multiple conformations due to the flexibility of the spiro structure further enhances its utility in drug design.

In addition to its medicinal applications, this compound has also been investigated for its potential in materials science. The unique combination of oxygen, sulfur, and nitrogen atoms in its structure makes it a candidate for developing novel materials with tailored electronic properties. Recent research has focused on its use as a building block for constructing advanced polymers and hybrid materials.

The synthesis of 3,3-difluoro-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane involves a multi-step process that requires precise control over reaction conditions. The use of transition metal catalysts has been shown to improve the efficiency of key steps in its synthesis. These advancements have made it possible to produce this compound on a larger scale, facilitating further research into its applications.

From an environmental perspective, understanding the degradation pathways of 3,3-difluoro-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane is crucial for assessing its impact on ecosystems. Recent studies have explored its biodegradation under various conditions, revealing that it undergoes rapid transformation under aerobic conditions due to the reactivity of its heteroatoms.

In conclusion, 3,3-difluoro-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane (CAS No. 2168373-58-) is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.